![molecular formula C15H22N4O B3813729 8-(5-propylpyrimidin-2-yl)-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B3813729.png)
8-(5-propylpyrimidin-2-yl)-2,8-diazaspiro[4.5]decan-3-one
Overview
Description
8-(5-propylpyrimidin-2-yl)-2,8-diazaspiro[4.5]decan-3-one, also known as PDD, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in medicine and pharmacology. PDD belongs to the class of spirocyclic compounds, which are characterized by a unique molecular structure that makes them highly versatile and useful in a wide range of applications.
Mechanism of Action
The mechanism of action of 8-(5-propylpyrimidin-2-yl)-2,8-diazaspiro[4.5]decan-3-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory and anti-oxidant properties. This compound has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of 8-(5-propylpyrimidin-2-yl)-2,8-diazaspiro[4.5]decan-3-one for lab experiments is its versatility and ease of synthesis. This compound can be easily synthesized using standard laboratory techniques, and can be purified using a variety of methods. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 8-(5-propylpyrimidin-2-yl)-2,8-diazaspiro[4.5]decan-3-one. One area of research is the development of more efficient and cost-effective methods for synthesizing this compound. Another area of research is the identification of new applications for this compound, such as in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
8-(5-propylpyrimidin-2-yl)-2,8-diazaspiro[4.5]decan-3-one has been the subject of extensive scientific research due to its potential applications in medicine and pharmacology. One of the most promising applications of this compound is in the treatment of cancer. Several studies have shown that this compound has potent anti-cancer properties, and can effectively inhibit the growth and proliferation of cancer cells.
properties
IUPAC Name |
8-(5-propylpyrimidin-2-yl)-2,8-diazaspiro[4.5]decan-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O/c1-2-3-12-9-16-14(17-10-12)19-6-4-15(5-7-19)8-13(20)18-11-15/h9-10H,2-8,11H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJKHUKUOXHGKEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CN=C(N=C1)N2CCC3(CC2)CC(=O)NC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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